Cas no 1072103-27-5 (1-Cyclobutyl-1H-imidazole-4-carboxylic acid)

• Product Name: 1-Cyclobutyl-1H-imidazole-4-carboxylic acid
• CAS No: 1072103-27-5
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 4823803
• Update Time: 2026-02-27

1-Cyclobutyl-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-CYCLOBUTYL-1H-IMIDAZOLE-4-CARBOXYLIC ACID
• 1-cyclobutylimidazole-4-carboxylic acid
• 1-Cyclobutyl-1H-imidazole-4-carboxylicacid
• 1-Cyclobutyl-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C8H10N2O2/c11-8(12)7-4-10(5-9-7)6-2-1-3-6/h4-6H,1-3H2,(H,11,12)
• InChI Key： WALFONURXOTCQX-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C=N1)C1CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1

Additional information on 1-Cyclobutyl-1H-imidazole-4-carboxylic acid

Introduction to 1-Cyclobutyl-1H-imidazole-4-carboxylic Acid (CAS No. 1072103-27-5)

1-Cyclobutyl-1H-imidazole-4-carboxylic acid (CAS No. 1072103-27-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutyl and imidazole moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 1-Cyclobutyl-1H-imidazole-4-carboxylic acid consists of a cyclobutyl ring attached to an imidazole ring, with a carboxylic acid group at the 4-position of the imidazole ring. The cyclobutyl moiety contributes to the compound's lipophilicity and conformational flexibility, while the imidazole ring provides essential hydrogen bonding and coordination capabilities. These structural features collectively enhance the compound's ability to interact with biological targets, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 1-Cyclobutyl-1H-imidazole-4-carboxylic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound possesses anti-inflammatory properties, which can be attributed to its ability to modulate key signaling pathways involved in inflammation. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated tissue damage.

In addition to its anti-inflammatory effects, 1-Cyclobutyl-1H-imidazole-4-carboxylic acid has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. This makes it a potential candidate for developing novel anticancer agents that target specific molecular mechanisms involved in tumor growth and survival.

The pharmacokinetic properties of 1-Cyclobutyl-1H-imidazole-4-carboxylic acid have been extensively studied to optimize its therapeutic potential. Preclinical data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, and it demonstrates good stability in physiological conditions. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

To further explore the therapeutic applications of 1-Cyclobutyl-1H-imidazole-4-carboxylic acid, several derivatives have been synthesized and evaluated. These derivatives aim to enhance specific biological activities or improve pharmacological properties such as solubility and permeability. For example, ester prodrugs of this compound have been developed to improve its oral bioavailability and reduce gastrointestinal side effects.

Clinical trials are currently underway to assess the safety and efficacy of 1-Cyclobutyl-1H-imidazole-4-carboxylic acid in various disease models. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings underscore the potential of this compound as a safe and effective therapeutic agent.

In conclusion, 1-Cyclobutyl-1H-imidazole-4-carboxylic acid (CAS No. 1072103-27-5) represents a promising lead compound in the development of novel therapeutics for inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for a wide range of conditions.